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Introduction
2,6-Dimethylhydroquinone (DMHQ), also known as 2,6-dimethylbenzene-1,4-diol, is an

organic compound belonging to the hydroquinone family.[1][2] Its structure consists of a

benzene ring substituted with two hydroxyl groups at positions 1 and 4, and two methyl groups

at positions 2 and 6. This compound and its derivatives are of significant interest in various

fields, including pharmaceuticals, polymer chemistry, and materials science, primarily due to

their antioxidant properties.[3][4][5] 2,6-Dimethylhydroquinone serves as a versatile

intermediate in the synthesis of more complex molecules, including dyes and antioxidants.[5]

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-Dimethylhydroquinone, detailed experimental protocols for their

determination, and a discussion of its chemical reactivity.

Physical Properties
The physical characteristics of 2,6-Dimethylhydroquinone have been determined through

various analytical techniques. It typically appears as a white to light yellow or light red

crystalline solid.[3][6] A summary of its key physical properties is presented in the tables below.
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General and Thermodynamic Properties
Property Value Source(s)

Appearance
White to Light yellow to Light

red powder to crystal
[6]

Molecular Formula C₈H₁₀O₂ [1][7][8]

Molecular Weight 138.16 g/mol [1]

Melting Point 149 - 154 °C [1][7][9]

Boiling Point 284.6 °C at 760 mmHg [3][7][8][9]

Density 1.162 g/cm³ [3][7][9]

Flash Point 141.1 °C [3][7]

Vapor Pressure 0.00172 mmHg at 25°C [3][7]

Refractive Index 1.582 [3][7]

Solubility and Partitioning
Property Value Conditions Source(s)

Water Solubility 4.535 x 10⁴ mg/L @ 25 °C (estimated) [2][3][10]

Solubility Soluble in Methanol [6][7]

LogP 1.00 - 1.71 [1][3][7]

Chemical Properties
The chemical behavior of 2,6-Dimethylhydroquinone is largely dictated by the two hydroxyl

groups on the aromatic ring, which are susceptible to oxidation.

Acidity
Property Value Conditions Source(s)

pKa 10.92 ± 0.23 Predicted [3][6][7]
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Spectroscopic Data
¹H NMR (400 MHz, DMSO-

d₆)
δ (ppm) Intensity

-CH₃ 2.08 1000.00

Ar-H 6.32 198.00

Ar-H 6.33 259.00

-OH 7.39 220.00

-OH 8.43 305.00

Source:[1]

¹³C NMR (100.40 MHz,

DMSO-d₆)
δ (ppm) Intensity

-CH₃ 16.66 1000.00

Ar-C 114.44 902.00

Ar-C 125.40 801.00

Ar-C-OH 145.33 393.00

Ar-C-OH 149.65 431.00

Source:[1]

Experimental Protocols
The following sections detail the standard methodologies for determining the key

physicochemical properties of 2,6-Dimethylhydroquinone.

Melting Point Determination
The melting point of 2,6-Dimethylhydroquinone can be determined using the capillary method

with a calibrated melting point apparatus.
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A small amount of finely powdered, dry 2,6-Dimethylhydroquinone is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-20 °C/min initially.

The heating rate is reduced to 1-2 °C/min when the temperature is within 15-20 °C of the

expected melting point (149-154 °C).

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes a clear liquid are recorded as the melting point range.

Solubility Determination (Gravimetric Method)
This protocol is adapted from methodologies used for determining the solubility of

hydroquinone in various solvents.[11]

An excess amount of 2,6-Dimethylhydroquinone is added to a known volume of the

solvent (e.g., water, methanol) in a jacketed glass flask maintained at a constant temperature

(e.g., 25 °C) by a circulating water bath.[11]

The solution is continuously stirred with a magnetic stirrer for a sufficient time to ensure

equilibrium is reached.[11]

Stirring is stopped, and the solution is allowed to stand, permitting the undissolved solid to

settle.[11]

A known volume of the clear supernatant is carefully withdrawn using a pre-heated pipette

and transferred to a pre-weighed container.

The solvent is evaporated from the container under reduced pressure or gentle heating.

The container with the dried solute is weighed again. The mass of the dissolved 2,6-
Dimethylhydroquinone is calculated by difference.

Solubility is then expressed in terms of mass per volume (e.g., mg/L).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Approximately 5-10 mg of 2,6-Dimethylhydroquinone is dissolved in about 0.6-0.7 mL of a

deuterated solvent (e.g., DMSO-d₆) in an NMR tube.[1]

The tube is capped and shaken gently to ensure the sample is fully dissolved.

The NMR tube is placed in the NMR spectrometer (e.g., a 400 MHz instrument).

¹H and ¹³C NMR spectra are acquired according to standard instrument parameters. The

solvent peak is used as a reference for chemical shifts.

Chemical Reactivity and Mechanisms
Antioxidant Activity
2,6-Dimethylhydroquinone is recognized for its antioxidant properties.[3][4] The primary

mechanism of action involves the donation of hydrogen atoms from its hydroxyl groups to

neutralize free radicals.[3] This process interrupts the chain reactions of oxidation, thereby

preventing or delaying the degradation of other substances.[3] The resulting 2,6-
dimethylhydroquinone radical is relatively stable due to resonance delocalization, which

makes the parent compound an effective radical scavenger.

2,6-Dimethylhydroquinone
(DMHQ)

DMHQ Semiquinone
Radical

 H• donation

Free Radical
(R•)

Neutralized Molecule
(RH)

 H• acceptance

Reactants Products

2,6-Dimethylhydroquinone 2,6-Dimethyl-p-benzoquinoneOxidation 2H⁺ + 2e⁻

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1220660?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylhydroquinone
https://www.benchchem.com/product/b1220660?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-6-dimethylhydroquinone-dic6448.html
https://www.guidechem.com/dictionary/en/654-42-2.html
https://wap.guidechem.com/encyclopedia/2-6-dimethylhydroquinone-dic6448.html
https://wap.guidechem.com/encyclopedia/2-6-dimethylhydroquinone-dic6448.html
https://www.benchchem.com/product/b1220660?utm_src=pdf-body
https://www.benchchem.com/product/b1220660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,6-Dimethylphenol

2,6-Dimethyl-p-benzoquinone

 Oxidation (e.g., O₂, catalyst) 

2,6-Dimethylhydroquinone

 Hydrogenation (e.g., H₂, Raney Ni) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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